Cas no 1189957-62-7 (1-Methyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine hydrochloride)

1-Methyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine hydrochloride is a heterocyclic organic compound featuring a fused pyrrolopyrazine core. Its hydrochloride salt form enhances solubility and stability, making it suitable for synthetic and pharmaceutical applications. The compound serves as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting neurological and metabolic pathways. Its rigid bicyclic structure provides a scaffold for designing selective ligands or modulators. The methyl substitution at the 1-position influences steric and electronic properties, allowing fine-tuning of reactivity. High-purity grades ensure reproducibility in research and industrial processes. The compound is typically handled under controlled conditions due to its hygroscopic nature.

1-Methyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine hydrochloride structure

1189957-62-7 structure

Product Name:1-Methyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine hydrochloride

CAS No:1189957-62-7

MF:C₈H₁₃ClN₂

MW:172.655220746994

MDL:MFCD08062598

CID:1083023

PubChem ID:45595362

Update Time:2025-05-27

1-Methyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-Methyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine hydrochloride
- AT39697
- BS-37172
- 1-methyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine;hydrochloride
- 1189957-62-7
- 1-METHYL-1,2,3,4-TETRAHYDRO-PYRROLO[1,2-A]PYRAZINE HYDROCHLORIDE
- AKOS006241596
- 1-Methyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine hydrochloride, AldrichCPR
- 1-Methyl-1H,2H,3H,4H-Pyrrolo[1,2-A]Pyrazine Hydrochloride
- 1-Methyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine HCl
- 1-Methyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazinehydrochloride
- MFCD08062598
- MDL： MFCD08062598
- Inchi： 1S/C8H12N2.ClH/c1-7-8-3-2-5-10(8)6-4-9-7;/h2-3,5,7,9H,4,6H2,1H3;1H
- InChI Key： BYFPEPRLQWBLRB-UHFFFAOYSA-N
- SMILES： Cl.N12C=CC=C1C(C)NCC2

Computed Properties

Exact Mass: 172.0767261g/mol
Monoisotopic Mass: 172.0767261g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 124
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17Å²

1-Methyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM374735-5g	1-Methyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine hydrochloride	1189957-62-7	95%+	5g	$***	2023-04-03
abcr	AB218194-1 g	1-Methyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine hydrochloride; 95%	1189957-62-7		1 g	€94.10	2023-07-20
abcr	AB218194-5 g	1-Methyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine hydrochloride; 95%	1189957-62-7		5 g	€186.30	2023-07-20
abcr	AB218194-10 g	1-Methyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine hydrochloride; 95%	1189957-62-7		10 g	€269.00	2023-07-20
abcr	AB218194-25 g	1-Methyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine hydrochloride; 95%	1189957-62-7		25 g	€465.60	2023-07-20
abcr	AB218194-50 g	1-Methyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine hydrochloride; 95%	1189957-62-7		50 g	€707.90	2023-07-20
eNovation Chemicals LLC	Y1250742-5g	1-METHYL-1,2,3,4-TETRAHYDRO-PYRROLO[1,2-A]PYRAZINE HYDROCHLORIDE	1189957-62-7	95%	5g	$175	2024-06-07
eNovation Chemicals LLC	Y1250742-10g	1-METHYL-1,2,3,4-TETRAHYDRO-PYRROLO[1,2-A]PYRAZINE HYDROCHLORIDE	1189957-62-7	95%	10g	$260	2024-06-07
abcr	AB218194-1g	1-Methyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine hydrochloride, 95%; .	1189957-62-7	95%	1g	€75.40	2025-04-22
abcr	AB218194-5g	1-Methyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine hydrochloride, 95%; .	1189957-62-7	95%	5g	€115.80	2025-04-22